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This document provides detailed application notes and protocols for the selection,

characterization, and use of alumina ceramics as lining materials in high-temperature furnaces.

Alumina (Al₂O₃) ceramics are a cornerstone material for high-temperature applications due to

their exceptional thermal stability, chemical inertness, and mechanical strength.[1][2][3] This

guide is intended to assist researchers and professionals in making informed decisions

regarding the use of these materials in demanding thermal processing environments.

Introduction to Alumina Ceramics for Furnace
Linings
Alumina is a highly versatile and durable refractory material widely used for furnace linings in

various high-temperature applications, including ceramic kilns, glass tanks, and high-

temperature furnaces.[2][4] Its key attributes include high-temperature resistance, excellent

thermal insulation, and high mechanical strength under thermal load.[4] High-purity alumina

can maintain its structural integrity at temperatures up to 1800°C (3272°F).[1]

The selection of an appropriate grade of alumina is critical and depends on the specific

operating conditions of the furnace, such as maximum temperature, chemical environment

(presence of corrosive slags or atmospheres), and the degree of mechanical stress.[3] Alumina

content in these refractories typically ranges from 48% to over 99%.[5]
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Advantages of Alumina Furnace Linings:

High Refractoriness: Ability to withstand high temperatures without deformation or melting.[1]

Chemical Inertness: Resistant to chemical attack from most acids, alkalis, and corrosive

gases, preventing contamination of the processed materials.[1][6]

Excellent Wear Resistance: The inherent hardness of alumina provides superior resistance

to abrasion.

High Mechanical Strength: Alumina ceramics exhibit high compressive strength, which is

crucial for load-bearing structures within the furnace.[7]

Good Thermal Insulation: Materials with lower thermal conductivity and high porosity offer

better insulation, reducing energy consumption.[8]

Electrical Insulation: Alumina is an excellent electrical insulator, even at elevated

temperatures.[9]

Limitations:

Brittleness: Like most ceramics, alumina is brittle and can be susceptible to fracture under

certain stress conditions.

Thermal Shock Sensitivity: While some grades have good thermal shock resistance, rapid

temperature changes can lead to cracking and spalling.

Cost: Higher purity alumina grades can be more expensive than other refractory materials.[1]

Data Presentation: Properties of Alumina Ceramic
Grades
The following tables summarize the typical physical and thermal properties of various grades of

high-alumina refractory bricks. These values are intended for comparison; actual properties can

vary depending on the manufacturer and specific formulation.

Table 1: Physical and Mechanical Properties of High-Alumina Bricks
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Property 85% Al₂O₃ 90% Al₂O₃ 99% Al₂O₃

Bulk Density (g/cm³) 2.75 - 2.90 2.95 - 3.05 3.10 - 3.20

Apparent Porosity (%) 18 - 22 18 - 22 18 - 22

Cold Crushing

Strength (MPa)
> 50 > 50 > 50

Flexural Strength

(MPa)
~300 ~350 350 - 420[10]

Table 2: Thermal Properties of High-Alumina Bricks

Property 85% Al₂O₃ 90% Al₂O₃ 99% Al₂O₃

Maximum Service

Temperature (°C)
1650 - 1750 1750 - 1800 > 1800

Thermal Conductivity

(W/m·K at 1000°C)
2.0 - 2.5 2.5 - 3.0 4.0 - 5.0

Coefficient of Thermal

Expansion (x 10⁻⁶/°C,

20-1000°C)

6.0 - 7.0 6.5 - 7.5[11] 7.0 - 8.5

Thermal Shock

Resistance
Good Very Good Excellent

Experimental Protocols
Detailed methodologies for key experiments to characterize alumina ceramics are provided

below. These are based on established ASTM standards.

Apparent Porosity and Bulk Density (ASTM C20)
Objective: To determine the apparent porosity, water absorption, apparent specific gravity, and

bulk density of burned refractory bricks.[12][13] These properties are crucial for quality control

and for assessing the material's resistance to slag penetration.[14]
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Methodology:

Specimen Preparation: Cut a representative quarter-brick specimen (approximately 25-30

cubic inches) from the alumina brick.[1] Dry the specimen in a ventilated oven at 105-110°C

for at least 12 hours, or until a constant weight is achieved.

Dry Weight (D): Cool the dried specimen to room temperature in a desiccator and weigh it to

the nearest 0.1 g.

Saturation: Place the specimen in boiling water and boil for 2 hours. Ensure the specimen is

fully submerged and not in direct contact with the heated bottom of the container.[1]

Suspended Weight (S): After boiling, cool the specimen to room temperature while still

submerged in water. Determine the weight of the specimen suspended in water to the

nearest 0.1 g.

Saturated Weight (W): Remove the specimen from the water, pat the surface with a damp

cloth to remove excess water, and immediately weigh it to the nearest 0.1 g.

Calculations:

Apparent Porosity (%):[(W - D) / (W - S)] * 100

Water Absorption (%):[(W - D) / D] * 100

Bulk Density (g/cm³):D / (W - S)

Cold Crushing Strength (ASTM C133)
Objective: To determine the compressive strength of the refractory material at room

temperature.[11][15] This is an indicator of its suitability for use in load-bearing refractory

structures.[11][16]

Methodology:

Specimen Preparation: Use either a 4.5 x 4.5 x 2.5-inch (114 x 114 x 64 mm) specimen or a

2 x 2 x 2-inch (51 x 51 x 51 mm) cube cut from the brick.[17] The bearing surfaces should be

smooth and parallel.
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Drying: Dry the specimen at 105-110°C for at least 18 hours.[11]

Procedure:

Place the specimen on the bearing block of a suitable mechanical testing machine.

Apply the load to the 4.5 x 4.5-inch or 2 x 2-inch face.

Apply the load at a uniform rate.

Record the maximum load (P) at which the specimen fails.

Calculation:

Cold Crushing Strength (CCS) (MPa or psi):CCS = P / A, where P is the maximum load

and A is the average of the top and bottom surface areas of the specimen.[15]

Thermal Shock Resistance (ASTM C1171)
Objective: To quantitatively measure the effect of thermal cycling on the strength and structural

continuity of the refractory.[18][19][20]

Methodology:

Specimen Preparation: Cut at least ten prism-shaped specimens (typically 1 x 1 x 6 inches)

from the alumina brick.

Initial Measurements:

Measure the Modulus of Rupture (MOR) on a subset of uncycled specimens according to

ASTM C133.

Measure the sonic velocity of the remaining specimens.

Thermal Cycling:

Place the specimens in a furnace preheated to 1200°C (2190°F).[19][20]

Hold the specimens at this temperature for 10 minutes.
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Remove the specimens from the furnace and cool them in ambient air for 10 minutes.

Repeat this cycle for a specified number of cycles (e.g., 5 cycles).[12]

Post-Cycling Measurements:

Measure the sonic velocity of the cycled specimens.

Determine the MOR of the cycled specimens.

Evaluation:

Calculate the percentage loss in MOR between the uncycled and cycled specimens.[18]

[19]

Calculate the percentage change in sonic velocity.

Creep Under Load (ASTM C832)
Objective: To measure the linear change (creep) of a refractory specimen subjected to a

compressive load at elevated temperatures over time.[1][21][22][23][24]

Methodology:

Specimen Preparation: Prepare a cylindrical or rectangular prism specimen of known

dimensions.

Apparatus: Use a furnace equipped with a system for applying a constant compressive load

and a device for measuring the linear change of the specimen.

Procedure:

Place the specimen in the furnace.

Apply a specified compressive load (e.g., 25 psi).

Heat the furnace at a controlled rate to the desired test temperature.
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Hold the specimen at the test temperature and load for a specified duration (typically 20 to

50 hours).[21][22][24]

Continuously measure and record the linear change of the specimen throughout the test.

Data Analysis:

Plot the percentage of linear change as a function of time.

The resulting curve represents the creep behavior of the material under the specified

conditions.

Rotary Slag Test (ASTM C874)
Objective: To compare the corrosion and erosion resistance of refractory materials against

molten slag in a dynamic environment.[13][17][25]

Methodology:

Furnace and Lining Preparation:

Use a cylindrical rotary furnace.

Prepare test specimens (typically 9 inches long with a specific cross-section) and

assemble them to form the furnace lining.[15][17] Include a reference material for

comparison.

Procedure:

Tilt the furnace axially (typically 3 degrees).[15]

Preheat the furnace to the desired test temperature using a gas-oxygen burner.[15]

Begin rotating the furnace at a constant speed (e.g., 2.5 rpm).[15]

Introduce pre-formed slag pellets into the upper end of the furnace at a controlled rate.[15]

The molten slag will wash over the refractory lining.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 12 Tech Support

https://standards.iteh.ai/catalog/standards/astm/800b4516-2e13-4595-a0b1-1d86299b5af1/astm-c832-00-2010
https://store.astm.org/c0832-21.html
https://standards.iteh.ai/catalog/standards/astm/a8dd6c0b-c622-4488-97f2-188f08cc1ba4/astm-c832-21
https://store.astm.org/c0874-11a.html
https://img.antpedia.com/standard/files/pdfs_ora/20230612/astm/C/C%20874%20-%2020.pdf
https://standards.iteh.ai/catalog/standards/astm/60a97495-8964-47b8-8ef2-82b01226d6f6/astm-c874-20
https://dl.azmanco.com/standards/ASTM-C/ASTM-C-Series-Full/C/C874.pdf
https://img.antpedia.com/standard/files/pdfs_ora/20230612/astm/C/C%20874%20-%2020.pdf
https://dl.azmanco.com/standards/ASTM-C/ASTM-C-Series-Full/C/C874.pdf
https://dl.azmanco.com/standards/ASTM-C/ASTM-C-Series-Full/C/C874.pdf
https://dl.azmanco.com/standards/ASTM-C/ASTM-C-Series-Full/C/C874.pdf
https://dl.azmanco.com/standards/ASTM-C/ASTM-C-Series-Full/C/C874.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082779?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Maintain the test temperature and slag feed for a specified duration (e.g., 5 hours).[15]

Evaluation:

After the test, cool the furnace and carefully disassemble the lining.

Visually inspect the specimens for signs of corrosion and erosion.

Cut the specimens and measure the depth of slag penetration and the amount of material

loss.

Compare the performance of the test materials to the reference material.
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Caption: Classification of alumina-based refractory materials.
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Caption: Workflow for characterizing alumina refractory samples.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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